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Compound of Interest

Compound Name: 1-(3-(Allyloxy)phenyl)urea

Cat. No.: B15230910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(3-(Allyloxy)phenyl)urea is a member of the phenylurea class of compounds. Phenylureas

are a significant scaffold in medicinal chemistry and agrochemistry, known for a wide range of

biological activities. For instance, many phenylurea derivatives act as herbicides by inhibiting

photosynthesis at photosystem II.[1][2][3] Some have also been investigated for their potential

as kinase inhibitors and for other therapeutic applications. The allyloxy functional group

introduces a reactive handle for potential further derivatization or for studying the impact of this

specific substitution on biological activity. This document provides a detailed protocol for the

laboratory-scale synthesis of 1-(3-(Allyloxy)phenyl)urea.

Synthesis Pathway
The synthesis of 1-(3-(Allyloxy)phenyl)urea is a two-step process commencing with the

allylation of 3-aminophenol to yield the key intermediate, 3-(allyloxy)aniline. This intermediate is

then reacted with an isocyanate equivalent to form the final urea product. A common and

straightforward method for the second step is the reaction of the aniline with potassium cyanate

in an acidic aqueous medium.

Caption: Synthetic workflow for 1-(3-(Allyloxy)phenyl)urea.
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Parameter
Step 1: 3-(Allyloxy)aniline
Synthesis

Step 2: 1-(3-
(Allyloxy)phenyl)urea
Synthesis

Starting Materials
3-Aminophenol, Allyl Bromide,

K₂CO₃

3-(Allyloxy)aniline, Potassium

Cyanate, HCl

Solvent Acetone Water

Reaction Temperature Reflux (~56 °C) 100 °C

Reaction Time 4-6 hours 1-2 hours

Product Molar Mass 149.19 g/mol 192.22 g/mol

Typical Yield 75-85% 60-70%

Physical Appearance Brown oil Off-white to pale yellow solid

Purification Method
Extraction and solvent

evaporation
Filtration and washing

Experimental Protocols
Step 1: Synthesis of 3-(Allyloxy)aniline

This procedure is adapted from standard O-alkylation methods for phenols.

Materials:

3-Aminophenol

Allyl bromide

Potassium carbonate (K₂CO₃), anhydrous

Acetone

Deionized water

Ethyl acetate
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Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask, add 3-aminophenol (1.0 eq), anhydrous potassium carbonate (1.5

eq), and acetone.

Stir the suspension at room temperature for 15 minutes.

Add allyl bromide (1.1 eq) dropwise to the stirring suspension.

Attach a reflux condenser and heat the mixture to reflux. Maintain reflux for 4-6 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter off the potassium

carbonate.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

acetone.

Redissolve the residue in ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer sequentially with deionized water and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain 3-(allyloxy)aniline as a brown oil. The product can be used in the next step

without further purification if TLC shows a major product spot.

Step 2: Synthesis of 1-(3-(Allyloxy)phenyl)urea

This protocol is based on the general synthesis of aryl ureas from anilines and potassium

cyanate.

Materials:

3-(Allyloxy)aniline

Potassium cyanate (KOCN)

Concentrated hydrochloric acid (HCl)

Deionized water

Equipment:

Beaker or Erlenmeyer flask

Magnetic stirrer and stir bar

Hot plate

Buchner funnel and filter paper

Procedure:

In a beaker, dissolve 3-(allyloxy)aniline (1.0 eq) in a solution of concentrated hydrochloric

acid and deionized water. Stir until a clear solution is formed (the aniline salt is soluble in

water).

In a separate beaker, dissolve potassium cyanate (1.1 eq) in deionized water.
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Slowly add the potassium cyanate solution to the stirred solution of the 3-(allyloxy)aniline

hydrochloride.

Heat the reaction mixture to 100 °C and maintain this temperature for 1-2 hours. A precipitate

should form during this time.

Monitor the reaction by TLC until the starting aniline is consumed.

Cool the reaction mixture in an ice bath to maximize precipitation.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the filter cake with cold deionized water.

Dry the product under vacuum to yield 1-(3-(allyloxy)phenyl)urea as an off-white to pale

yellow solid. The product can be further purified by recrystallization from an appropriate

solvent system (e.g., ethanol/water) if necessary.

Characterization
The synthesized product should be characterized using standard analytical techniques:

¹H NMR and ¹³C NMR: To confirm the chemical structure.

FT-IR: To identify characteristic functional groups (e.g., N-H, C=O, C-O-C).

Mass Spectrometry: To confirm the molecular weight.

Melting Point: To assess the purity of the final product.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

Allyl bromide is a lachrymator and is toxic. Handle with care.
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Concentrated hydrochloric acid is corrosive. Handle with care.

Consult the Safety Data Sheets (SDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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